Cas no 2229377-96-0 (2-hydroxy-2-1-(1H-indol-5-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(1H-indol-5-yl)cyclopropylacetic acid
• CAS No: 2229377-96-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5926422
• PubChem ID: 165649535
• Update Time: 2025-05-21

2-hydroxy-2-1-(1H-indol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(1H-indol-5-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(1H-indol-5-yl)cyclopropyl]acetic acid
• 2229377-96-0
• EN300-1792189

• Inchi： 1S/C13H13NO3/c15-11(12(16)17)13(4-5-13)9-1-2-10-8(7-9)3-6-14-10/h1-3,6-7,11,14-15H,4-5H2,(H,16,17)
• InChI Key： ITQDEOIIJZMGAW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC3=C(C=CN3)C=2)CC1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-hydroxy-2-1-(1H-indol-5-yl)cyclopropylacetic acid

2-Hydroxy-2-(1H-indol-5-yl)cyclopropylacetic Acid (CAS No: 2229377-96-0)

The compound 2-hydroxy-2-(1H-indol-5-yl)cyclopropylacetic acid (CAS No: 2229377-96-0) is a structurally unique organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound, characterized by its indole moiety and cyclopropane ring, has garnered attention due to its promising biological activities and structural versatility. Recent studies have highlighted its potential as a lead molecule for drug development, particularly in the context of neurodegenerative diseases and cancer therapy.

The molecular structure of 2-hydroxy-indole-cyclopropane-acetic acid is intriguing, featuring a hydroxyl group attached to the indole ring, which is further connected to a cyclopropane ring via an acetic acid moiety. This arrangement creates a molecule with both rigid and flexible structural elements, which may contribute to its diverse pharmacological properties. The indole group, a common feature in many bioactive compounds, is known for its ability to interact with various biological targets, including receptors and enzymes.

Recent research has focused on the biological activity of this compound, particularly its antioxidant properties and neuroprotective effects. Studies conducted in vitro have demonstrated that indole-containing compounds like this one exhibit potent radical scavenging activity, which may be beneficial in mitigating oxidative stress-associated diseases such as Alzheimer's disease and Parkinson's disease. Additionally, preclinical models have shown that this compound can modulate key signaling pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In the context of cancer research, cyclopropane-containing compounds have been shown to possess anti-proliferative and anti-metastatic activities. The unique geometry of the cyclopropane ring may facilitate interactions with DNA or other cellular components, leading to tumor cell death or growth inhibition. Recent findings suggest that indole-cyclopropane conjugates could serve as a novel class of anti-cancer agents with improved efficacy and reduced toxicity compared to conventional chemotherapeutic agents.

The synthesis of indole-cyclopropane-acetic acid derivatives has also been an area of active investigation. Researchers have developed efficient synthetic routes using transition metal-catalyzed reactions, enabling the scalable production of this compound for preclinical testing. These advancements have paved the way for further exploration of its pharmacokinetic properties and bioavailability.

In terms of clinical applications, while CAS No 2229377-96-0 is still in the early stages of development, its promising preclinical profile suggests potential for translation into human therapeutics. Ongoing studies are focused on optimizing its pharmacokinetics and minimizing off-target effects to enhance its therapeutic index.

In conclusion, 2-hydroxy-(1H-indol-5-yl)cyclopropylacetic acid (CAS No: 2229377-96-0) represents a compelling candidate for drug discovery efforts targeting neurodegenerative diseases and cancer. With continued research and development, this compound has the potential to contribute significantly to the advancement of novel therapeutic strategies.